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Compound of Interest

Compound Name: 3-Amino-4-chlorophenol

Cat. No.: B096853 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 3-Amino-4-chlorophenol, a key intermediate

in various synthetic processes. While extensive quantitative solubility data in a range of organic

solvents is not readily available in public literature, this document provides the existing

qualitative information and a comprehensive, standardized protocol for its experimental

determination. Understanding the solubility of this compound is crucial for process

development, formulation, and purification in pharmaceutical and chemical research.

Physicochemical Properties of 3-Amino-4-
chlorophenol

Property Value Reference

Molecular Formula C₆H₆ClNO [1][2]

Molecular Weight 143.57 g/mol [1][2][3]

Melting Point 151-154 °C [2][3]

Appearance Pale orange to brown powder [2]

CAS Number 16026-77-0 [2][3]

Solubility Data
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Specific quantitative solubility data for 3-Amino-4-chlorophenol in various organic solvents is

not extensively documented in publicly accessible literature. However, qualitative assessments

are available.

Table 1: Qualitative Solubility of 3-Amino-4-chlorophenol and its Isomer

Compound Solvent Temperature Solubility Reference

3-Amino-4-

chlorophenol
Water

Room

Temperature
Slightly soluble [2]

4-Amino-3-

chlorophenol
DMSO Not Specified Slightly soluble [4][5][6]

4-Amino-3-

chlorophenol
Methanol Not Specified Slightly soluble [4][5][6]

The lack of specific data necessitates a standardized experimental approach to determine the

solubility of 3-Amino-4-chlorophenol in solvents relevant to its intended application.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of 3-Amino-4-
chlorophenol in an organic solvent using the isothermal gravimetric method. This method is a

reliable and commonly used technique for generating accurate solubility data.

Objective: To determine the equilibrium solubility of 3-Amino-4-chlorophenol in a selected

organic solvent at a specific temperature.

Materials:

3-Amino-4-chlorophenol (analytical grade)

Selected organic solvent (HPLC grade or equivalent)

Thermostatic shaker or water bath

Calibrated digital thermometer
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Analytical balance (readable to ±0.0001 g)

Glass vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 3-Amino-4-chlorophenol to a known mass of the selected

organic solvent in a sealed glass vial. The presence of undissolved solid is essential to

ensure saturation.

Place the vial in a thermostatic shaker or water bath set to the desired constant

temperature.

Agitate the mixture for a sufficient time to reach equilibrium. A period of 24-48 hours is

typically recommended, but the optimal time should be determined by preliminary

experiments (i.e., measuring concentration at different time points until it remains

constant).

Sample Withdrawal and Filtration:

Once equilibrium is reached, allow the vial to stand undisturbed at the constant

temperature for at least 2 hours to allow the solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to

prevent precipitation.

Immediately filter the solution through a syringe filter into a pre-weighed, clean, and dry

vial. This step is critical to remove any undissolved solid particles.

Gravimetric Analysis:
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Accurately weigh the vial containing the filtered saturated solution.

Evaporate the solvent from the vial using a gentle stream of inert gas or by placing it in a

drying oven at a temperature below the boiling point of the solvent and the melting point of

the solute.

Once all the solvent has evaporated, cool the vial to room temperature in a desiccator and

weigh it again.

Repeat the drying and weighing process until a constant mass is achieved.

Calculation of Solubility:

The mass of the dissolved 3-Amino-4-chlorophenol is the final constant mass of the vial

minus the initial mass of the empty vial.

The mass of the solvent is the mass of the vial with the solution minus the mass of the

dissolved solid and the mass of the empty vial.

Solubility can be expressed in various units, such as:

g/100 g solvent = (mass of solute / mass of solvent) x 100

Mole fraction (x) = moles of solute / (moles of solute + moles of solvent)

Safety Precautions:

Handle 3-Amino-4-chlorophenol and organic solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for 3-Amino-4-chlorophenol and the chosen solvent

for specific handling and disposal instructions.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the logical steps of the experimental protocol described

above.

Workflow for Gravimetric Solubility Determination
Preparation of Mixture

(Excess Solute + Known Mass of Solvent)

Equilibration
(Thermostatic Shaker at Constant T)

Settling of Undissolved Solid

Sample Withdrawal & Filtration
(Pre-warmed Syringe & 0.45 µm Filter)

Weighing of Saturated Solution

Solvent Evaporation
(Drying Oven)

Weighing of Dry Solute

Calculation of Solubility

Click to download full resolution via product page
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Caption: Workflow for Gravimetric Solubility Determination.

This structured approach will enable researchers to generate reliable and reproducible

solubility data for 3-Amino-4-chlorophenol in various organic solvents, facilitating its effective

use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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